![molecular formula C21H24N2O3 B6106660 2-(4-methylphenoxy)-N-[5-oxo-1-(2-phenylethyl)-3-pyrrolidinyl]acetamide](/img/structure/B6106660.png)
2-(4-methylphenoxy)-N-[5-oxo-1-(2-phenylethyl)-3-pyrrolidinyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-methylphenoxy)-N-[5-oxo-1-(2-phenylethyl)-3-pyrrolidinyl]acetamide is a synthetic compound that has been the subject of significant scientific research in recent years. This compound is also known as MP-10 and has been studied for its potential use in the treatment of various medical conditions.
Mechanism of Action
MP-10 works by binding to and activating certain receptors in the brain, including the dopamine and serotonin receptors. This leads to an increase in the levels of these neurotransmitters, which can have a positive effect on mood, cognition, and behavior.
Biochemical and Physiological Effects:
MP-10 has been shown to have a number of biochemical and physiological effects, including an increase in dopamine and serotonin levels, improved cognitive function, and a reduction in anxiety and depression.
Advantages and Limitations for Lab Experiments
One of the main advantages of MP-10 for lab experiments is its ability to selectively target certain receptors in the brain, which can make it a useful tool for studying the effects of neurotransmitters on behavior and cognition. However, one limitation of using MP-10 in lab experiments is that it can be difficult to control the dosage and timing of administration, which can affect the results of the experiment.
Future Directions
There are several potential future directions for research on MP-10, including:
1. Further investigation into its potential as a treatment for addiction, depression, and anxiety.
2. Studies on the long-term effects of MP-10 on brain function and behavior.
3. Exploration of its potential as a cognitive enhancer for healthy individuals.
4. Investigation into the mechanisms of action of MP-10 and how it affects neurotransmitter levels in the brain.
5. Development of new compounds based on the structure of MP-10 that may have improved efficacy and fewer side effects.
In conclusion, MP-10 is a synthetic compound that has been the subject of significant scientific research in recent years. Its potential applications in the treatment of various medical conditions, as well as its ability to selectively target certain receptors in the brain, make it a promising area of study for future research.
Synthesis Methods
The synthesis of MP-10 involves several steps, including the reaction of 4-methylphenol with ethyl bromoacetate to form 2-(4-methylphenoxy)ethyl acetate. This intermediate is then reacted with pyrrolidine and phenylethylamine to produce MP-10.
Scientific Research Applications
MP-10 has been studied extensively for its potential use in the treatment of various medical conditions, including addiction, depression, and anxiety. It has also been investigated for its potential as a cognitive enhancer and as a treatment for neurodegenerative diseases.
properties
IUPAC Name |
2-(4-methylphenoxy)-N-[5-oxo-1-(2-phenylethyl)pyrrolidin-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O3/c1-16-7-9-19(10-8-16)26-15-20(24)22-18-13-21(25)23(14-18)12-11-17-5-3-2-4-6-17/h2-10,18H,11-15H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJAFCWQNAWPBIF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCC(=O)NC2CC(=O)N(C2)CCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.